![molecular formula C11H8O5 B1587966 methyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate CAS No. 86788-49-0](/img/structure/B1587966.png)
methyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate
Overview
Description
Methyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate belongs to the class of organic compounds known as 7-hydroxycoumarins . It has a molecular formula of C11H8O5 .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a coumarin skeleton with a hydroxyl group attached to the C7 position . The molecular weight is 220.18 .Physical And Chemical Properties Analysis
This compound has a density of 1.5±0.1 g/cm3, a boiling point of 444.9±45.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.1 mmHg at 25°C . It also has a molar refractivity of 52.6±0.3 cm3 .Scientific Research Applications
Synthesis and Structural Analysis
Methyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate and related compounds have been extensively studied for their synthesis and structural properties. Studies have focused on the synthesis of chromene derivatives through various chemical reactions, highlighting their potential in organic chemistry and material science. For instance, Ciolkowski et al. (2009) conducted a synthesis and conformational study of chromane derivatives, providing insight into their structural and conformational characteristics through spectroscopic and X-ray analysis (Ciolkowski, Małecka, Modranka, & Budzisz, 2009).
Fluorescence Properties
The fluorescence properties of certain chromene derivatives have been explored, suggesting applications in material science for the development of fluorescent materials. Shi et al. (2017) synthesized benzo[c]coumarin carboxylic acids and studied their fluorescence properties in solid state and solution, indicating their potential use in molecular recognition and sensor development (Shi, Liang, & Zhang, 2017).
Biological Activities
Several studies have focused on the biological activities of this compound derivatives, including antimicrobial, antioxidant, and anticancer properties. El Azab, Youssef, and Amin (2014) investigated the microwave-assisted synthesis of novel 2H-chromene derivatives bearing phenylthiazolidinones and assessed their biological activity, revealing significant antimicrobial activity (El Azab, Youssef, & Amin, 2014). Furthermore, compounds synthesized from chromene derivatives have shown promising results in cytotoxicity studies against cancer cell lines, suggesting their potential in cancer research (Budzisz et al., 2004).
Antioxidant Properties
The antioxidant properties of chromene derivatives have also been a subject of research. Sivaguru et al. (2016) explored the synthesis and antioxidant activities of novel 2H-chromene-3-carboxylate and 3-acetyl-2H-chromene derivatives, demonstrating their potential in combating oxidative stress (Sivaguru, Sandhiya, Adhiyaman, & Lalitha, 2016).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate, also known as 7-Hydroxy-2-oxo-2H-chromene-3-carboxylic acid methyl ester, is a coumarin derivative . Coumarin derivatives have been reported to inhibit the proliferation of a number of human malignant cell lines in vitro
Mode of Action
Coumarin derivatives, in general, have been reported to have anti-tumor activity, with the effect believed to be due to their metabolites .
Biochemical Pathways
Coumarin derivatives have been reported to demonstrate activity against several types of animal tumors .
Result of Action
Coumarin derivatives have been reported to demonstrate activity against prostate cancer, malignant melanoma, and metastatic renal cell carcinoma .
properties
IUPAC Name |
methyl 7-hydroxy-2-oxochromene-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O5/c1-15-10(13)8-4-6-2-3-7(12)5-9(6)16-11(8)14/h2-5,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDRWUSXZHQTTEN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C(C=C2)O)OC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60419952 | |
Record name | Methyl 7-hydroxy-2-oxo-2H-1-benzopyran-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60419952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86788-49-0 | |
Record name | Methyl 7-hydroxy-2-oxo-2H-1-benzopyran-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60419952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.